molecular formula C10H21Cl2N3O B6169478 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride CAS No. 224309-60-8

1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride

Cat. No. B6169478
CAS RN: 224309-60-8
M. Wt: 270.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride (PPE-DHC) is a novel synthetic compound with promising biochemical and physiological effects. It has been used in various scientific research applications, including drug delivery, metabolic engineering, and drug discovery. PPE-DHC has been studied for its mechanism of action, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride has been used in a variety of scientific research applications. It has been used in drug delivery, as it has been shown to be an effective carrier for drugs such as doxorubicin. It has also been used in metabolic engineering, as it can be used to modify metabolic pathways in cells. Additionally, 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride has been used in drug discovery, as it has been used to identify new drug targets.

Mechanism of Action

The mechanism of action of 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride is not yet fully understood. However, it has been suggested that it may act as a proton donor, which could explain its ability to modify metabolic pathways in cells. Additionally, it has been suggested that it may act as an allosteric modulator, which could explain its ability to affect drug targets.
Biochemical and Physiological Effects
1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate metabolic pathways in cells, suggesting that it may have an effect on cellular metabolism. Additionally, it has been shown to affect drug targets, suggesting that it may have an effect on drug efficacy.

Advantages and Limitations for Lab Experiments

1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it a convenient compound to work with. Additionally, it is relatively stable, making it suitable for long-term experiments. However, it is also relatively expensive, making it difficult to use in large-scale experiments.

Future Directions

There are several potential future directions for 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride. One potential direction is to further study its mechanism of action in order to better understand its biochemical and physiological effects. Additionally, further research could be conducted to determine the optimal dosage and drug delivery method for 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride. Additionally, further research could be conducted to identify new drug targets that could be affected by 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride. Finally, research could be conducted to identify new applications for 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride, such as in the treatment of diseases.

Synthesis Methods

1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride is synthesized through a three-step process. The first step involves the reaction of piperazine and pyrrolidine with ethyl bromoacetate in the presence of sodium hydroxide. The second step is the reaction of the resulting product with hydrochloric acid to form the dihydrochloride salt. The third step is the purification of the compound through chromatography.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride involves the reaction of piperazine and pyrrolidine with ethyl chloroacetate to form the intermediate compound, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "Piperazine", "Pyrrolidine", "Ethyl chloroacetate", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Piperazine and pyrrolidine are mixed together in a reaction flask.", "Step 2: Ethyl chloroacetate is added dropwise to the reaction mixture while stirring at room temperature.", "Step 3: The reaction mixture is heated to reflux for several hours until the reaction is complete.", "Step 4: The reaction mixture is cooled and the resulting solid is filtered and washed with diethyl ether.", "Step 5: The solid is dissolved in hydrochloric acid and the resulting solution is heated to reflux for several hours.", "Step 6: The solution is cooled and the resulting solid is filtered and washed with water.", "Step 7: The solid is dissolved in sodium hydroxide and the resulting solution is heated to reflux for several hours.", "Step 8: The solution is cooled and the resulting solid is filtered and washed with water.", "Step 9: The solid is dried to yield 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride." ] }

CAS RN

224309-60-8

Product Name

1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride

Molecular Formula

C10H21Cl2N3O

Molecular Weight

270.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.